
Intraperitoneal injection protocol for Ro 04-5595
hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ro 04-5595 hydrochloride

Cat. No.: B1679426 Get Quote

Application Notes and Protocols: Ro 04-5595
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ro 04-5595 hydrochloride is a potent and selective antagonist of the GluN2B subunit of the

N-methyl-D-aspartate (NMDA) receptor, with a binding affinity (Ki) of 31 nM.[1][2] NMDA

receptors are ionotropic glutamate receptors that play a crucial role in synaptic plasticity,

learning, and memory. The GluN2B subunit, in particular, is implicated in various neurological

and psychiatric disorders, making Ro 04-5595 hydrochloride a valuable tool for preclinical

research in these areas. This document provides detailed protocols for the intraperitoneal (IP)

injection of Ro 04-5595 hydrochloride in rodents, along with a summary of reported in vivo

dosages and a schematic of the relevant signaling pathway.
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Property Value

Molecular Formula C₁₉H₂₃Cl₂NO₂

Molecular Weight 368.30 g/mol

CAS Number 64047-73-0

Solubility
Soluble to 15 mM in water and to 100 mM in

DMSO.[3][4]

Storage
Store powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 1 year.[5]

In Vivo Administration: Intraperitoneal (IP) Injection
Intraperitoneal injection is a common route for administering Ro 04-5595 hydrochloride in

rodent models. The following protocols provide guidance on vehicle preparation and the

injection procedure.

Vehicle Preparation Protocols
1. Saline Vehicle

For studies where Ro 04-5595 hydrochloride can be fully dissolved in saline at the desired

concentration, this is the simplest vehicle.

Materials:

Ro 04-5595 hydrochloride powder

Sterile physiological saline (0.9% NaCl)

Procedure:

Calculate the required amount of Ro 04-5595 hydrochloride based on the desired final

concentration and volume.

Aseptically weigh the powder and transfer it to a sterile container.
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Add the calculated volume of sterile physiological saline.

Vortex or sonicate until the compound is completely dissolved. Gentle warming to 37°C

can aid dissolution.[3]

Visually inspect the solution to ensure there are no particulates before injection.

2. Co-Solvent Vehicle (for higher concentrations)

For higher concentrations that may not be readily soluble in saline alone, a co-solvent system

can be used.

Materials:

Ro 04-5595 hydrochloride powder

Dimethyl sulfoxide (DMSO)

PEG300 (Polyethylene glycol 300)

Tween 80

Sterile physiological saline or Phosphate Buffered Saline (PBS)

Example Formulation: 5% DMSO, 30% PEG300, 5% Tween 80, 60% Saline/PBS[5]

Procedure:

Prepare the vehicle by combining the components in the specified ratios. For example, to

prepare 10 ml of the vehicle:

0.5 ml DMSO

3.0 ml PEG300

0.5 ml Tween 80

6.0 ml Saline/PBS
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First, dissolve the calculated amount of Ro 04-5595 hydrochloride powder in the DMSO

portion.

Add the PEG300 and mix thoroughly until the solution is clear.

Add the Tween 80 and mix again until clear.

Finally, add the saline or PBS and mix to achieve a homogenous solution.

Intraperitoneal Injection Protocol (Mice and Rats)
This protocol is a general guideline and should be performed in accordance with institutional

animal care and use committee (IACUC) regulations.

Materials:

Prepared Ro 04-5595 hydrochloride solution

Sterile syringes (1 ml or 3 ml)

Sterile needles (25-27 gauge for mice, 23-25 gauge for rats)[6]

Procedure:

Animal Restraint: Properly restrain the animal. For a right-handed injector, hold the mouse

or rat in the left hand, allowing the abdomen to be exposed. The head should be tilted

slightly downwards.

Injection Site: The preferred injection site is the lower right quadrant of the abdomen.[6]

This avoids the cecum, bladder, and other vital organs.

Injection:

Insert the needle at a 10-20 degree angle to the abdominal wall.

Aspirate by pulling back slightly on the plunger to ensure the needle has not entered a

blood vessel or organ. If blood or other fluid enters the syringe, withdraw the needle and

reinject at a different site with a fresh needle and syringe.
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If there is no aspirate, slowly depress the plunger to inject the solution.

Withdraw the needle and return the animal to its cage.

Post-injection Monitoring: Observe the animal for any signs of distress or adverse

reactions.

In Vivo Dosage and Effects
The following table summarizes reported dosages of Ro 04-5595 hydrochloride and their

observed effects in preclinical studies.

Animal Model Dosage
Administration
Details

Observed
Effect

Citation

Mice 5-20 mg/kg i.p.

Inhibited

methamphetamin

e-induced

locomotor

stimulation.

[7][8]

Mice 3-30 mg/kg

i.p., 30 minutes

before

methamphetamin

e injection

Dose-

dependently

decreased

methamphetamin

e-induced

locomotor

activity.

[5][8]

Rats (Cocaine

self-

administering)

10 mg/kg i.p., for 6 days

Reduced the

AMPA to NMDA

ratio.

[8]

Signaling Pathway and Experimental Workflow
GluN2B-NMDA Receptor Signaling
Ro 04-5595 hydrochloride acts by blocking the GluN2B subunit of the NMDA receptor. This

receptor is a ligand-gated ion channel that, when activated by glutamate and a co-agonist
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(glycine or D-serine), allows for the influx of Ca²⁺ into the neuron. This calcium influx is a

critical event that initiates a cascade of downstream signaling pathways involved in synaptic

plasticity and excitotoxicity.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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